4-[2-(3-Nitrophenoxy)ethyl]morpholine
Overview
Description
“4-[2-(3-Nitrophenoxy)ethyl]morpholine” is a chemical compound with the molecular formula C12H16N2O4 . It has a molecular weight of 252.27 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “4-[2-(3-Nitrophenoxy)ethyl]morpholine” is 1S/C12H16N2O4/c15-14(16)11-1-3-12(4-2-11)18-10-7-13-5-8-17-9-6-13/h1-4H,5-10H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“4-[2-(3-Nitrophenoxy)ethyl]morpholine” has a melting point of 80 - 82°C . It has a density of 1.2±0.1 g/cm3 . The compound’s boiling point is 410.8±35.0 °C at 760 mmHg .Scientific Research Applications
Synthesis of Ethyl 4-(4-Nitrophenoxy) Picolinate : This study discusses the synthesis of ethyl 4-(4-nitrophenoxy) picolinate, an important intermediate for the creation of biologically active compounds, using a method that involves 4-[2-(3-Nitrophenoxy)ethyl]morpholine (Xiong et al., 2019).
Reaction with Ethyl Azidoformate : The paper describes reactions of ethyl azidoformate with morpholine, yielding various products, showcasing the reactivity of morpholine derivatives (Tsuchida et al., 1980).
Nickel-catalyzed Formation of a Carbon-Nitrogen Bond : This research involves the treatment of ketones with morpholine, demonstrating the utility of morpholine in facilitating carbon-nitrogen bond formation (Ueno, Shimizu, & Kuwano, 2009).
Water-Mediated Three-Component Reactions : The study developed a method for synthesizing compounds like ethyl (E)-3-[4-(morpholino-1-yl)-3-nitrophenyl]acrylate, which are intermediates for aurora 2 kinase inhibitors, using environmentally benign conditions (Xu et al., 2015).
Synthesis of Ethyl 4-(4-Chlorophenyl)-3-methyl-2,4-dioxobutyrate : The study discusses the synthesis of an intermediate for antiobesity agent rimonabant, showcasing the versatility of morpholine derivatives in drug synthesis (Hao Zhi-hui, 2007).
Novel Morpholin-3-one Derivatives Induced Apoptosis : This research explored the effects of new morpholin-3-one derivatives on lung cancer cells, indicating their potential as anti-cancer drugs (Qiuxia He et al., 2007).
Safety and Hazards
This compound is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and ensuring adequate ventilation .
properties
IUPAC Name |
4-[2-(3-nitrophenoxy)ethyl]morpholine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c15-14(16)11-2-1-3-12(10-11)18-9-6-13-4-7-17-8-5-13/h1-3,10H,4-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZARIMLSZORYDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCOC2=CC=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10388164 | |
Record name | 4-[2-(3-nitrophenoxy)ethyl]morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10388164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(3-Nitrophenoxy)ethyl]morpholine | |
CAS RN |
182618-90-2 | |
Record name | 4-[2-(3-nitrophenoxy)ethyl]morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10388164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.